(R)-a-hydroxy-1H-Indole-3-propanamide
Overview
Description
(R)-a-hydroxy-1H-Indole-3-propanamide, also known as 5-HTP, is a naturally occurring amino acid and a precursor to serotonin. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. 5-HTP has been studied for its potential therapeutic applications in treating depression, anxiety, and insomnia.
Mechanism of Action
(R)-a-hydroxy-1H-Indole-3-propanamide is a precursor to serotonin, which is synthesized in the brain from the amino acid tryptophan. Serotonin is involved in regulating mood, appetite, and sleep. This compound is converted to serotonin in the brain, which can increase serotonin levels and improve mood and reduce anxiety.
Biochemical and physiological effects:
This compound has been shown to increase serotonin levels in the brain, which can improve mood and reduce anxiety. It has also been shown to improve sleep patterns and reduce insomnia. Additionally, this compound has been studied for its potential use in reducing appetite and promoting weight loss.
Advantages and Limitations for Lab Experiments
One advantage of using (R)-a-hydroxy-1H-Indole-3-propanamide in lab experiments is that it is a naturally occurring amino acid and precursor to serotonin, which makes it a safer alternative to synthetic drugs. However, one limitation is that it can be difficult to synthesize and purify, which can make it more expensive and time-consuming to use in experiments.
Future Directions
There are several potential future directions for research on (R)-a-hydroxy-1H-Indole-3-propanamide. One area of interest is its potential use in treating depression and anxiety. Additionally, this compound has been studied for its potential use in reducing appetite and promoting weight loss, which could have important implications for treating obesity. Finally, there is ongoing research on the biochemical and physiological effects of this compound, which could lead to new insights into its therapeutic potential.
Scientific Research Applications
(R)-a-hydroxy-1H-Indole-3-propanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase serotonin levels in the brain, which can improve mood and reduce anxiety. It has also been studied for its potential use in treating insomnia, as it can help regulate sleep patterns.
properties
IUPAC Name |
(2R)-2-hydroxy-3-(1H-indol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c12-11(15)10(14)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6,10,13-14H,5H2,(H2,12,15)/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFWCUCLSSUYCLI-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)C[C@H](C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301273324 |
Source
|
| Record name | 1H-Indole-3-propanamide, α-hydroxy-, (R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301273324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
159830-26-9 |
Source
|
| Record name | 1H-Indole-3-propanamide, α-hydroxy-, (R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=159830-26-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Indole-3-propanamide, α-hydroxy-, (R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301273324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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